Cas no 1393442-60-8 (4-bromo-2-(chloromethyl)-1-(trifluoromethoxy)benzene)

• Product Name: 4-bromo-2-(chloromethyl)-1-(trifluoromethoxy)benzene
• CAS No: 1393442-60-8
• MF: C₈H₅BrClF₃O
• MW: 289.476911306381
• CID: 2083251
• PubChem ID: 72699152
• Update Time: 2025-04-21

4-bromo-2-(chloromethyl)-1-(trifluoromethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-(chloromethyl)-1-(trifluoromethoxy)benzene
• 5-BroMo-2-(trifluoroMethoxy)benzyl chloride
• MFCD22383782
• F10630
• AKOS025404097
• Benzene, 4-bromo-2-(chloromethyl)-1-(trifluoromethoxy)-
• 5-Bromo-2-(trifluoromethoxy)benzylchloride
• 1393442-60-8
• DTXSID901207327
• AS-46824

• Inchi： 1S/C8H5BrClF3O/c9-6-1-2-7(5(3-6)4-10)14-8(11,12)13/h1-3H,4H2
• InChI Key： CBJUTDFJHJUDSM-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(CCl)C=1)OC(F)(F)F

Computed Properties

• Exact Mass: 287.91600
• Monoisotopic Mass: 287.91644Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23000
• LogP: 4.08650

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl chlorides